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Compound of Interest

Compound Name: Polysucrose 400

Cat. No.: B599322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage recommendations

for Polysucrose 400 powder. Polysucrose 400 is a high molecular weight, synthetic, nonionic

polymer of sucrose and epichlorohydrin.[1][2] It is widely used in research and development for

the density gradient separation of cells, organelles, and viruses.[3] Due to its high hydroxyl

group content, it is highly soluble in aqueous solutions.[1] While generally considered non-toxic

and biocompatible, adherence to proper laboratory safety protocols is essential to mitigate

potential physical hazards and ensure material stability.[4]

Chemical and Physical Properties
Polysucrose 400 is a white to off-white powder that is readily soluble in water.[5] It is a stable

material under normal conditions and can be stored for extended periods.[4][6]
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Property Description Source(s)

CAS Number 26873-85-8 [7]

Synonyms

Sucrose-epichlorohydrin

copolymer, Ficoll 400

alternative

[5]

Molecular Formula (C₁₂H₂₂O₁₁)n · (C₃H₅ClO)n [5][7]

Molecular Weight 300,000 - 550,000 g/mol [5][7]

Appearance White to off-white powder [5]

Solubility Soluble in water

Chemical Nature Neutral, non-ionic polymer [4]

Safety and Toxicology
Polysucrose 400 is not classified as a hazardous substance.[5][6] It is generally considered

non-toxic, non-irritating, and biocompatible.[4] However, as with any fine powder, it can present

a physical hazard if not handled correctly.

Toxicological Summary
Based on available safety data sheets, Polysucrose 400 is not classified as acutely toxic, a

skin or eye irritant, a carcinogen, or a reproductive toxicant.[5][8] Symptoms and effects of

exposure are not known to date.[5][8]

Acute Toxicity: Shall not be classified as acutely toxic.[5][8]

Skin Corrosion/Irritation: Shall not be classified as corrosive/irritant to skin.[5][8]

Eye Damage/Irritation: Shall not be classified as seriously damaging to the eye or eye

irritant.[5][8]

Respiratory/Skin Sensitisation: Shall not be classified as a respiratory or skin sensitiser.[5][8]

Germ Cell Mutagenicity: Shall not be classified as germ cell mutagenic.[5][8]
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Carcinogenicity: Shall not be classified as carcinogenic.[5][8]

Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[5][8]

Note on Experimental Protocols: Detailed toxicological studies with specific experimental

methodologies for Polysucrose 400 are not widely available in the public domain. The

substance is generally recognized as safe for its intended laboratory applications, and as such,

extensive toxicological data comparable to that of hazardous materials is limited. The

toxicological statements provided are based on classifications from supplier Safety Data

Sheets.[5][6][8]

Physical Hazards
The primary physical hazard associated with Polysucrose 400 powder is the potential for dust

explosion. While the product as delivered is not typically capable of a dust explosion, the

enrichment of fine dust in the presence of an ignition source can lead to this risk.[5][8] It is also

considered a combustible solid.[3]

Chemical Reactivity
Polysucrose 400 is stable under normal ambient and anticipated storage and handling

conditions.[5][8] However, it can undergo a violent reaction with strong oxidizing agents.[5][8] In

the event of a fire, hazardous combustion products such as carbon monoxide (CO) and carbon

dioxide (CO₂) may be liberated.[5][8] The material is stable in neutral and alkaline solutions but

can be rapidly hydrolyzed at a pH below 3, especially at elevated temperatures.[1][2]

Handling and Personal Protective Equipment (PPE)
Proper handling procedures are crucial to minimize exposure and prevent physical hazards.

The primary goal is to control dust formation.[8]
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Start: Handling
Polysucrose 400 Powder

Preparation:
- Read SDS

- Work in well-ventilated area
- Assemble required PPE

Don Personal Protective Equipment (PPE)

Weighing and Transfer:
- Use fume hood or ventilated balance enclosure

- Handle gently to avoid dust clouds
- Keep container closed when not in use

Dissolving:
- Add powder slowly to the liquid with constant stirring

- Avoid splashing

Post-Handling:
- Clean work area of any residual powder

- Decontaminate or dispose of PPE properly

Personal Hygiene:
- Wash hands thoroughly after handling

End

Click to download full resolution via product page

Caption: Standard Handling Workflow for Polysucrose 400 Powder.

Recommended Personal Protective Equipment
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© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b599322?utm_src=pdf-body-img
https://www.benchchem.com/product/b599322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Source(s)

Eye/Face Protection
Safety goggles with side

protection.
[5][6][8]

Hand Protection

Suitable chemical resistant

gloves (e.g., Nitrile rubber,

>0.11 mm thickness).

[5][8][9]

Respiratory Protection

For dust formation, use a

particulate filter device (e.g.,

P1 or N95).

[5][8]

Skin and Body Protection Standard laboratory coat. [6]

General Hygiene
Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work area. Wash

hands thoroughly after handling.[8]

Storage Recommendations
Proper storage is essential for maintaining the quality and stability of Polysucrose 400 powder.

It is stable for more than six years when stored correctly.[4][6]

Parameter Recommendation Source(s)

Temperature

Store at ambient or room

temperature. Specific ranges

cited include +15 to +25 °C.

[7][10]

Container
Keep in a tightly closed, well-

sealed container.
[4][6]

Environment

Store in a cool, dry, and well-

ventilated area. Protect from

humidity.

[6][8]

Incompatibilities
Keep away from strong

oxidizing agents.
[5][6][8]
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Spill, Disposal, and First Aid
Accidental Release Measures
In the event of a spill, the primary concern is to avoid generating dust.

Spill Detected

Assess Spill Size and Risk
(Ensure proper PPE is worn)

Small Spill?

Large Spill:
- Evacuate area

- Increase ventilation
- Prevent entry into drains

No

Clean-up:
- Take up mechanically (scoop, sweep)

- Use a wet mop to avoid dust
- Do not use dry sweeping

Yes

Contain Spill

Place in appropriate, sealed
container for disposal

Final Cleaning:
- Flush area with water

- Note: Floor may become slippery

Spill Response Complete

Click to download full resolution via product page
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Caption: Spill Response and Cleanup Workflow for Polysucrose 400 Powder.

Key Spill Response Steps:

Avoid Dust: Control dust formation during cleanup.[8]

Mechanical Collection: Take up the material mechanically (e.g., with a scoop or dustpan).[8]

A wet mop can also be used.[6]

Containerize: Place the spilled material into a suitable container for disposal.[6][8]

Final Cleaning: Flush the area with water. Be aware that the floor may become slippery.[6]

Environmental Precautions: Keep away from drains, surface water, and ground water.[8]

Waste Disposal
Dispose of waste material in accordance with local, state, and federal regulations.

First Aid Measures
Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

symptoms persist, get medical

attention.

[6][8]

Skin Contact Wash off with soap and water. [5][6]

Eye Contact
Rinse cautiously with water for

several minutes.
[5][6][8]

Ingestion

Rinse mouth with water. If only

a small amount is ingested, no

treatment is required. If feeling

unwell, call a doctor.

[5][6][8]

Sterilization
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For applications requiring sterile conditions, Polysucrose 400 solutions can be sterilized. In

neutral solutions, it can be autoclaved at 100-110°C for 30 minutes without significant

degradation.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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